Cas no 1864016-30-7 (2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride)

• Product Name: 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride
• CAS No: 1864016-30-7
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD26793071
• CID: 4773365
• PubChem ID: 72716427
• Update Time: 2025-10-30

2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride
• 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride

• MDL： MFCD26793071
• Inchi： 1S/C8H11N3S.ClH/c1-6-2-3-10-8(11-6)12-7-4-9-5-7;/h2-3,7,9H,4-5H2,1H3;1H
• InChI Key： ZUVQHYLWSNTCGW-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=C(C)N=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 63.1

Additional information on 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride

Introduction to 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride (CAS No. 1864016-30-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride, identified by the chemical identifier CAS No. 1864016-30-7, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The compound’s molecular framework, featuring a pyrimidine core substituted with an azetidinylsulfanyl group and a methyl moiety, positions it as a versatile scaffold for the development of novel therapeutic agents.

The azetidin-3-ylsulfanyl moiety in the molecular structure is particularly noteworthy, as it introduces both steric and electronic complexity that can modulate binding interactions with biological targets. This feature has made the compound an attractive candidate for further exploration in drug discovery initiatives aimed at addressing a variety of therapeutic challenges. The hydrochloride salt form enhances the compound’s solubility and stability, making it more amenable to various biochemical and pharmacological assays.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride has emerged as a promising lead compound in this context, particularly for its potential applications in oncology and anti-inflammatory therapies. Preclinical studies have begun to elucidate its mechanism of action, revealing interactions with key enzymes such as kinases and phosphodiesterases.

One of the most compelling aspects of this compound is its ability to engage with biomolecular targets in a manner that distinguishes it from existing therapeutic agents. The pyrimidine ring, a well-established pharmacophore in medicinal chemistry, provides a scaffold for selective binding, while the sulfonamide group enhances hydrogen bonding capabilities, improving binding affinity. These structural attributes have been leveraged to design derivatives with enhanced potency and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential drug candidates. 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride has been subjected to virtual screening protocols, which have identified its suitability for further optimization. Molecular docking studies have suggested that this compound can effectively disrupt pathological interactions in disease-relevant pathways, making it a valuable asset in the quest for novel therapeutics.

The compound’s potential extends beyond oncology; preliminary research indicates promising applications in managing inflammatory disorders. The sulfonamide moiety is known to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. This dual functionality—both as a kinase inhibitor and an anti-inflammatory agent—positions 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride as a multifaceted therapeutic candidate.

In vitro studies have demonstrated the compound’s efficacy in inhibiting the activity of several kinases implicated in cancer progression. Notably, it has shown selectivity over closely related enzymes, reducing off-target effects—a critical consideration in drug development. These findings have prompted further investigation into its potential as a single-agent therapy or in combination regimens.

The synthesis of 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of its core scaffold, enabling efficient access to analogues for structure-activity relationship (SAR) studies.

As interest in personalized medicine grows, compounds like 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride are being evaluated for their potential use in targeted therapies tailored to individual patient profiles. Genetic and proteomic analyses are being employed to identify biomarkers that correlate with sensitivity to this class of compounds, paving the way for precision medicine approaches.

The regulatory landscape for novel therapeutics continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical evaluations. 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride is currently undergoing preclinical testing to assess its toxicity profile and pharmacokinetic properties. These studies are crucial for determining whether it progresses into human clinical trials, where its therapeutic potential can be fully realized.

The role of chemical biology in drug discovery cannot be overstated; compounds like this serve as critical tools for understanding disease mechanisms at a molecular level. By probing interactions within complex biological systems, researchers can gain insights that inform the design of more effective interventions. The study of 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride exemplifies this interdisciplinary approach, bridging synthetic chemistry with biological investigation.

In conclusion, 2-(Azetidin-3-ylsulfanyl)-4-methylpyrimidine hydrochloride (CAS No. 1864016-30-7) represents a compelling example of how structural innovation can yield novel therapeutics with significant clinical potential. Its unique combination of pharmacological properties makes it an attractive candidate for further development across multiple therapeutic areas. As research progresses, this compound is poised to contribute meaningfully to advancements in chemical biology and medicinal chemistry.